Cas no 903510-51-0 (rac-trans Jasmonic Acid-d3)

rac-trans Jasmonic Acid-d3 structure
rac-trans Jasmonic Acid-d3 structure
Product Name:rac-trans Jasmonic Acid-d3
CAS No:903510-51-0
MF:C12H18O3
MW:213.288009166718
CID:994746
PubChem ID:71749649
Update Time:2025-04-20

rac-trans Jasmonic Acid-d3 Chemical and Physical Properties

Names and Identifiers

    • rac-trans Jasmonic Acid -d3
    • rac-trans Jasmonic Acid
    • 2-[(1S,2S)-3-oxo-2-[(Z)-5,5,5-trideuteriopent-2-enyl]cyclopentyl]acetic acid
    • DTXSID50857900
    • 903510-51-0
    • rac-trans Jasmonic Acid-d3
    • {(1S,2S)-3-Oxo-2-[(2Z)-(5,5,5-~2~H_3_)pent-2-en-1-yl]cyclopentyl}acetic acid
    • Inchi: 1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10-/m0/s1/i1D3
    • InChI Key: ZNJFBWYDHIGLCU-ONNWNUQWSA-N
    • SMILES: O=C1CC[C@@H](CC(=O)O)[C@@H]1C/C=C\CC([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 213.14400
  • Monoisotopic Mass: 213.144424670g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.41270

rac-trans Jasmonic Acid-d3 Pricemore >>

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